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Compound of Interest

Compound Name:
Permanganic acid (HMnO4),

cesium salt

Cat. No.: B083906 Get Quote

Introduction

Gravimetric analysis is a cornerstone of quantitative chemical analysis, relying on the

measurement of mass to determine the amount of an analyte. One effective method for the

determination of cesium is through precipitation as cesium permanganate (CsMnO₄). This

technique leverages the low solubility of cesium permanganate in cold water to quantitatively

separate cesium from a sample solution. The resulting precipitate is then washed, dried, and

weighed, with the mass of the precipitate being directly proportional to the amount of cesium in

the original sample. This method is particularly useful for its simplicity and accuracy, provided

that potential interferences are properly managed. The fundamental principle of this analysis is

the reaction of cesium ions (Cs⁺) with permanganate ions (MnO₄⁻) to form the sparingly

soluble salt, CsMnO₄.

Quantitative Data Summary

The accuracy of this gravimetric method hinges on the low solubility of cesium permanganate,

especially at reduced temperatures. Key physical and chemical properties of the precipitate are

summarized below.
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Property Value Source

Chemical Formula CsMnO₄ [1][2]

Molar Mass 251.84 g/mol [1][2]

Appearance Purple crystals [1]

Solubility in Water 0.97 g/L at 1 °C [1]

2.3 g/L at 19 °C [1]

12.5 g/L at 59 °C [1]

Decomposition Temperature 200-300 °C [1]

Experimental Protocol: Determination of Cesium as
Permanganate
This protocol details the step-by-step procedure for the gravimetric determination of cesium by

precipitation with a permanganate salt.

1. Principle

Cesium ions (Cs⁺) react with permanganate ions (MnO₄⁻) in solution to form a solid precipitate

of cesium permanganate (CsMnO₄). By controlling the temperature to minimize the solubility of

the precipitate, cesium can be quantitatively isolated. The mass of the dried precipitate is used

to calculate the concentration of cesium in the original sample.

Reaction: Cs⁺(aq) + MnO₄⁻(aq) → CsMnO₄(s)

2. Reagents and Materials

Precipitating Agent: Saturated solution of ammonium permanganate ((NH₄)MnO₄) or

potassium permanganate (KMnO₄). Note: Ammonium permanganate is preferred if

ammonium salts are present in the sample to avoid co-precipitation.[3]

Sample Solution: An aqueous solution containing an unknown quantity of cesium ions.

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 8 Tech Support

https://en.wikipedia.org/wiki/Caesium_permanganate
https://pubchem.ncbi.nlm.nih.gov/compound/Cesium-permanganate
https://en.wikipedia.org/wiki/Caesium_permanganate
https://pubchem.ncbi.nlm.nih.gov/compound/Cesium-permanganate
https://en.wikipedia.org/wiki/Caesium_permanganate
https://en.wikipedia.org/wiki/Caesium_permanganate
https://en.wikipedia.org/wiki/Caesium_permanganate
https://en.wikipedia.org/wiki/Caesium_permanganate
https://en.wikipedia.org/wiki/Caesium_permanganate
https://apps.dtic.mil/sti/html/tr/AD0632283/index.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b083906?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Wash Solution: Ice-cold deionized water.

Apparatus:

Glass beakers

Graduated cylinders

Pipettes

Ice bath

Stirring rods

Suction filtration apparatus (e.g., Gooch crucible with fritted disc or Büchner funnel)

Filter paper (if using Büchner funnel)

Drying oven

Desiccator

Analytical balance (readable to 0.1 mg)

3. Procedure

Sample Preparation:

Pipette a precisely measured volume of the cesium-containing sample solution into a

beaker.

If the sample volume is large, carefully evaporate it to a smaller, more manageable volume

(e.g., 20-30 mL) on a hot plate. Avoid boiling to prevent splashing.[4]

Precipitation:

Place the beaker containing the sample solution in an ice bath and allow it to cool to a

temperature just above 0 °C.[4]
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While gently stirring the sample, slowly add a slight excess of the pre-cooled precipitating

agent (ammonium or potassium permanganate solution). The formation of a purple

precipitate indicates the presence of cesium permanganate.

Continue stirring for 1-2 minutes to ensure thorough mixing.

Digestion:

Allow the beaker to stand in the ice bath for at least 30 minutes. This "digestion" period

allows for the complete precipitation of cesium permanganate and promotes the formation

of larger, more easily filterable crystals.

Filtration and Washing:

Weigh a clean, dry Gooch crucible to a constant weight.

Pre-cool the crucible in the ice bath.

Set up the suction filtration apparatus with the pre-weighed, cooled crucible.

Carefully decant the supernatant liquid through the crucible.

Transfer the precipitate into the crucible using a stirring rod and a small amount of ice-cold

deionized water to rinse the beaker.

Wash the precipitate in the crucible with two or three small portions of ice-cold deionized

water to remove any soluble impurities. Apply suction after each wash.

Drying and Weighing:

Place the crucible containing the precipitate in a drying oven set to 110 °C. Caution: Do

not exceed the decomposition temperature of ~200 °C.[1]

Dry the precipitate for at least one hour, or until a constant mass is achieved.

Transfer the crucible to a desiccator and allow it to cool completely to room temperature.

Weigh the crucible and its contents accurately on an analytical balance.
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Repeat the drying and cooling cycle until two consecutive weighings agree within ±0.2 mg.

4. Calculation

Calculate the mass of the CsMnO₄ precipitate:

Mass of Precipitate = (Mass of Crucible + Dried Precipitate) - (Mass of empty Crucible)

Calculate the gravimetric factor (GF) for cesium:

GF = (Atomic Mass of Cs) / (Molar Mass of CsMnO₄)

GF = 132.90545 g/mol / 251.8406 g/mol ≈ 0.5277

Calculate the mass of cesium in the sample:

Mass of Cesium = Mass of Precipitate × GF

Calculate the concentration of cesium in the original sample:

Concentration (g/L) = Mass of Cesium (g) / Volume of original sample (L)

5. Management of Interferences

Ammonium Ions: If potassium permanganate is used as the precipitant, ammonium ions in

the sample can co-precipitate. To avoid this, it is recommended to use ammonium

permanganate as the precipitating agent, since ammonium permanganate is highly soluble

and will not interfere.[3]

Other Alkali Metals: Rubidium and potassium form permanganates that are also sparingly

soluble and can co-precipitate if present in high concentrations. Separation steps may be

required prior to cesium analysis if these ions are present.

Visualized Experimental Workflow
The following diagram illustrates the logical flow of the gravimetric analysis protocol.

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 8 Tech Support

https://apps.dtic.mil/sti/html/tr/AD0632283/index.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b083906?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Preparation

Reaction & Isolation

Analysis

Sample Preparation
(Evaporation if needed)

Cool Sample in Ice Bath
(>0 °C)

Precipitation
(Add cold (NH₄)MnO₄)

Begin Precipitation

Digestion
(Allow to stand in ice bath)

Filtration
(Suction through pre-weighed crucible)

Washing
(Use ice-cold H₂O)

Drying
(Oven at 110 °C)

Transfer to Oven

Cooling
(Desiccator)

Weighing
(To constant mass)

Calculation
(Determine Cesium mass)

Click to download full resolution via product page

Caption: Workflow for gravimetric determination of cesium.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. Caesium permanganate - Wikipedia [en.wikipedia.org]

2. Cesium permanganate | CsMnO4 | CID 23674960 - PubChem [pubchem.ncbi.nlm.nih.gov]

3. apps.dtic.mil [apps.dtic.mil]

4. scribd.com [scribd.com]

To cite this document: BenchChem. [Application Notes: Gravimetric Analysis of Cesium via
Permanganate Precipitation]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b083906#gravimetric-analysis-of-cesium-using-
permanganate-precipitation]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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